Cas no 1416261-96-5 (4-chloro-2-isopropoxy-6-methoxypyrimidine)

4-chloro-2-isopropoxy-6-methoxypyrimidine structure
1416261-96-5 structure
Product Name:4-chloro-2-isopropoxy-6-methoxypyrimidine
CAS No:1416261-96-5
MF:C8H11ClN2O2
MW:202.638140916824
CID:2124076
Update Time:2023-11-19

4-chloro-2-isopropoxy-6-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-isopropoxy-6-methoxypyrimidine
    • CID 130114388
    • Pyrimidine, 4-chloro-6-methoxy-2-(1-methylethoxy)-
    • Inchi: 1S/C8H11ClN2O2/c1-5(2)13-8-10-6(9)4-7(11-8)12-3/h4-5H,1-3H3
    • InChI Key: IJHUEDDHTKLHAY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N=C(N=1)OC(C)C)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Topological Polar Surface Area: 44.2
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